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Compound of Interest

Compound Name: Enpp-1-IN-13

Cat. No.: B12402652 Get Quote

For research use only. Not for use in diagnostic or therapeutic procedures.

This document provides essential safety and logistical information for the proper handling and

disposal of Enpp-1-IN-13, a potent ectonucleotide pyrophosphatase/phosphodiesterase

(ENPP) inhibitor. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with standard regulations.

Chemical and Physical Properties
A summary of the key quantitative data for Enpp-1-IN-13 is presented below. This information

is crucial for safe handling, storage, and emergency procedures.
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Property Value Reference

Molecular Formula C₂₈H₂₂ClN₅OS [1]

Molecular Weight 512.03 g/mol [1]

IC₅₀ (ENPP1) 1.29 µM [1][2]

IC₅₀ (ENPP3) 20.2 µM [1][2]

CAS Number 2417022-19-4 [1]

Storage
Store at -20°C for up to 1 year

or at -80°C for up to 2 years.
[3]

Solubility Soluble in DMSO. [3][4]

Operational and Disposal Plans
Adherence to the following step-by-step procedures is mandatory for all personnel handling

Enpp-1-IN-13.

Personal Protective Equipment (PPE)
A comprehensive understanding and use of personal protective equipment are the first line of

defense against accidental exposure.

Eye Protection: Chemical safety goggles are required at all times when handling Enpp-1-IN-
13.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary to avoid inhalation.

[5]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[5]
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Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

Avoid Inhalation: Handle in a well-ventilated area or with a fume hood to avoid inhaling dust

or fumes.[5]

Storage Conditions: Store the compound in a tightly sealed container in a cool, dry place,

protected from light and heat.[5] Recommended storage is at -20°C for short-term and -80°C

for long-term stability.[3]

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures immediately:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear full protective equipment, including a self-contained breathing apparatus.

[5]

Cleanup: Use an absorbent material to contain the spill. Suitable extinguishing agents for fire

are water spray, carbon dioxide, dry chemical powder, or foam.[5]

Disposal Procedures
Dispose of Enpp-1-IN-13 and any contaminated materials in accordance with all applicable

country, federal, state, and local regulations.[5] As this substance is considered non-hazardous

for transport, standard chemical waste disposal protocols should be followed.[5]

Waste Collection: Collect all waste material (unused compound, contaminated PPE, and

cleaning materials) in a designated, labeled hazardous waste container.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific disposal guidelines.
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Documentation: Maintain a record of the disposed of materials.

Experimental Workflow and Safety
The following diagram illustrates the standard workflow for handling Enpp-1-IN-13 in a

research setting, incorporating the key safety and disposal steps.
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Enpp-1-IN-13 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Enpp-1-IN-13.
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Signaling Pathway Inhibition
Enpp-1-IN-13 is an inhibitor of the ENPP1 signaling pathway. The simplified diagram below

illustrates the point of inhibition.

Simplified ENPP1 Signaling Pathway Inhibition
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Caption: Inhibition of ENPP1 by Enpp-1-IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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